Cas no 2229191-79-9 (3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole)
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole
- EN300-1815851
- 2229191-79-9
-
- Inchi: 1S/C7H10N2O2/c1-5-2-7(9-11-5)10-6-3-8-4-6/h2,6,8H,3-4H2,1H3
- InChI Key: ZCXZJGXYRWAPGU-UHFFFAOYSA-N
- SMILES: O(C1C=C(C)ON=1)C1CNC1
Computed Properties
- Exact Mass: 154.074227566g/mol
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 47.3Ų
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1815851-0.05g |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole |
2229191-79-9 | 0.05g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1815851-0.1g |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole |
2229191-79-9 | 0.1g |
$1157.0 | 2023-09-19 | ||
| Enamine | EN300-1815851-0.25g |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole |
2229191-79-9 | 0.25g |
$1209.0 | 2023-09-19 | ||
| Enamine | EN300-1815851-0.5g |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole |
2229191-79-9 | 0.5g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1815851-1.0g |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole |
2229191-79-9 | 1g |
$1315.0 | 2023-06-03 | ||
| Enamine | EN300-1815851-2.5g |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole |
2229191-79-9 | 2.5g |
$2576.0 | 2023-09-19 | ||
| Enamine | EN300-1815851-5.0g |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole |
2229191-79-9 | 5g |
$3812.0 | 2023-06-03 | ||
| Enamine | EN300-1815851-10.0g |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole |
2229191-79-9 | 10g |
$5652.0 | 2023-06-03 | ||
| Enamine | EN300-1815851-1g |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole |
2229191-79-9 | 1g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1815851-5g |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole |
2229191-79-9 | 5g |
$3812.0 | 2023-09-19 |
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole
Introduction to 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole (CAS No. 2229191-79-9)
3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole, identified by the CAS number 2229191-79-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of an azetidine moiety in the molecule introduces additional complexity, making it a subject of interest for medicinal chemists exploring novel scaffolds for drug development.
The structural framework of 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole combines the oxygen-rich environment of the oxazole ring with the flexible three-membered azetidine loop. This combination not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The 5-methyl substituent further modifies the electronic distribution within the molecule, influencing its reactivity and binding affinity.
In recent years, there has been a growing interest in oxazole derivatives as pharmacophores due to their broad spectrum of biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties. The introduction of an azetidine ring in 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole may enhance its ability to interact with specific enzymes or receptors, making it a promising candidate for further investigation.
One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The unique structural features of 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole suggest that it could serve as a versatile scaffold for designing molecules with improved pharmacokinetic profiles and reduced toxicity. Researchers have been exploring its potential as a lead compound in various drug discovery programs, particularly in the areas of inflammation and cancer.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The oxazole ring, in particular, has been extensively studied for its ability to modulate biological pathways. For instance, derivatives of oxazole have shown promise in inhibiting enzymes involved in inflammatory processes. The presence of an azetidine ring in 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole may enhance its binding affinity to these targets, potentially leading to more effective therapeutic outcomes.
The synthesis of 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azetidine ring necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to access complex heterocyclic structures more efficiently, making it feasible to explore derivatives like this one for pharmaceutical applications.
From a computational chemistry perspective, 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into the binding modes and potential drug-like properties of the compound. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its biological activity.
The pharmacological profile of 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole is still under investigation, but preliminary results suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. For example, it has shown potential as an inhibitor of cyclooxygenase (COX), an enzyme involved in pain and inflammation pathways. Additionally, studies indicate that oxazole derivatives can modulate kinase activity, which is relevant to cancer therapy.
In conclusion, 3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole (CAS No. 2229191-79-9) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues in this area, it is expected that more insights will be gained into its pharmacological properties and applications in medicine.
2229191-79-9 (3-(azetidin-3-yloxy)-5-methyl-1,2-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)